2-(benzo[d][1,3]dioxol-5-yl)-9-chloro-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-9-chloro-5-pyridin-4-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H16ClN3O3/c23-15-2-4-19-16(10-15)18-11-17(14-1-3-20-21(9-14)28-12-27-20)25-26(18)22(29-19)13-5-7-24-8-6-13/h1-10,18,22H,11-12H2
• InChI Key: SXCXSEUNERFHMP-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=C(C=CC(=C3)Cl)OC(N2N=C1C4=CC5=C(C=C4)OCO5)C6=CC=NC=C6
• Molecular Formula: C22H16ClN3O3
• Molecular Weight: 405.8 g/mol

Description

2-(benzo[d][1,3]dioxol-5-yl)-9-chloro-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C22H16ClN3O3 and its molecular weight is 405.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

Intricate heterocyclic compounds, such as pyrazolo[5,1-c][1,4]benzoxazines, are synthesized through reactions that often involve intramolecular cycloaddition, indicating a complex and nuanced approach to creating these molecules. For instance, Shimizu et al. (1990) detailed the preparation of pyrazolo[5,1‐c][1,4]benzoxazines via the reaction of 2-(allyloxy)phenylhydrazine with arylaldehydes, highlighting the role of hydrochloric acid in facilitating intramolecular 1,3-dipolar cycloaddition reactions (Shimizu et al., 1990).

Molecular Docking and Screening

The molecular docking and in vitro screening of novel pyridine and fused pyridine derivatives, as studied by Flefel et al. (2018), involve assessing the antimicrobial and antioxidant activities of these compounds. This research suggests a potential for discovering new therapeutic agents within similar classes of compounds (Flefel et al., 2018).

Antimicrobial and Antifungal Activities

Research into the antimicrobial and antifungal activities of pyrazoline and pyrazole derivatives, as conducted by Hassan (2013), provides insights into the potential applications of these compounds in medical and pharmaceutical sciences. This research underscores the importance of novel heterocyclic compounds in developing new antimicrobial agents (Hassan, 2013).

Novel Compound Synthesis

The synthesis of novel heterocyclic compounds, such as the work done by Avila et al. (2011), demonstrates the continuous effort in the chemical science community to expand the repertoire of molecules for various applications, including but not limited to pharmaceuticals (Avila et al., 2011).

Mechanism of Action

Target of Action

Similar compounds have been reported to show activity against various cancer cell lines .

Mode of Action

Related compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Biochemical Pathways

Related compounds have been shown to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .

Biochemical Analysis

Biochemical Properties

Based on its structural similarity to other benzo[d][1,3]dioxol-5-yl compounds, it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules . The nature of these interactions could be influenced by the compound’s unique structural features, including its chloro, pyridin-4-yl, and benzo[e]pyrazolo[1,5-c][1,3]oxazine groups .

Cellular Effects

Based on the known effects of similar compounds, it could potentially influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .